An In-depth Technical Guide on the Core Mechanism of Action of CS-003 Free Base
An In-depth Technical Guide on the Core Mechanism of Action of CS-003 Free Base
For Researchers, Scientists, and Drug Development Professionals
Introduction
CS-003 is a potent, orally active triple neurokinin (tachykinin) receptor antagonist with high affinity for human neurokinin-1 (NK1), neurokinin-2 (NK2), and neurokinin-3 (NK3) receptors.[1][2] Initially developed by Daiichi Sankyo Co., Ltd., its primary therapeutic potential was investigated in the context of respiratory diseases such as asthma, allergic rhinitis, and chronic obstructive pulmonary disease (COPD).[1] The mechanism of action of CS-003 centers on its ability to competitively inhibit the signaling pathways activated by the endogenous tachykinin peptides: substance P (SP), neurokinin A (NKA), and neurokinin B (NKB).
Core Mechanism of Action: Triple Neurokinin Receptor Antagonism
The tachykinin family of neuropeptides, including SP, NKA, and NKB, are involved in a wide array of physiological and pathophysiological processes, including inflammation, smooth muscle contraction, and pain transmission. They exert their effects by binding to and activating G-protein coupled receptors (GPCRs) of the rhodopsin family, specifically the NK1, NK2, and NK3 receptors.
CS-003 functions as a competitive antagonist at all three of these receptors, thereby blocking the downstream signaling cascades initiated by the binding of endogenous tachykinins.[2] The binding of tachykinins to their respective receptors typically leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC), leading to a variety of cellular responses. By occupying the binding sites on NK1, NK2, and NK3 receptors, CS-003 prevents this signal transduction.
Signaling Pathway Diagram
Caption: Tachykinin receptor signaling and inhibition by CS-003.
Quantitative Data
The affinity and inhibitory potency of CS-003 have been quantified through various in vitro and in vivo studies.
In Vitro Binding Affinities and Functional Antagonism
| Receptor | Binding Affinity (Ki) | Functional Antagonism (pA2) |
| Human NK1 | 2.3 nM[2][3] | 8.7 µM[2] |
| Human NK2 | 0.54 nM[2][3] | 9.4 µM[2] |
| Human NK3 | 0.74 nM[2][3] | 9.5 µM[2] |
In Vivo Inhibitory Potency
| Model | Agonist | Endpoint | Route | ID50 |
| Guinea Pig | Substance P | Tracheal Vascular Hyperpermeability | i.v. | 0.13 mg/kg[2] |
| Guinea Pig | Substance P | Tracheal Vascular Hyperpermeability | p.o. | 3.6 mg/kg[1] |
| Guinea Pig | Neurokinin A | Bronchoconstriction | i.v. | 0.040 mg/kg[2] |
| Guinea Pig | Neurokinin A | Bronchoconstriction | p.o. | 1.3 mg/kg[1] |
| Guinea Pig | Neurokinin B | Bronchoconstriction | i.v. | 0.063 mg/kg[2] |
| Guinea Pig | Neurokinin B | Bronchoconstriction | p.o. | 0.89 mg/kg[1] |
Experimental Protocols
In Vitro: Inositol Phosphate (B84403) Formation Assay
Objective: To determine the functional antagonist activity of CS-003 at NK1, NK2, and NK3 receptors.
Methodology:
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Cell Culture: CHO (Chinese Hamster Ovary) cells stably expressing human NK1, NK2, or NK3 receptors are cultured in appropriate media.
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Metabolic Labeling: Cells are incubated with myo-[3H]inositol to label the cellular phosphoinositide pools.
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Compound Incubation: Cells are pre-incubated with varying concentrations of CS-003 (e.g., 0.01-10 µM) for a specified period.
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Agonist Stimulation: The respective endogenous agonists (Substance P for NK1, Neurokinin A for NK2, Neurokinin B for NK3) are added to stimulate the receptors and induce inositol phosphate (IP) formation.
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Extraction and Quantification: The reaction is terminated, and the total [3H]inositol phosphates are extracted using ion-exchange chromatography. The amount of radioactivity is quantified by liquid scintillation counting.
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Data Analysis: The concentration-dependent inhibition of agonist-induced IP formation by CS-003 is analyzed to calculate pA2 values, which represent the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the concentration-response curve of the agonist.[2]
In Vivo: Guinea Pig Models of Airway Response
Objective: To assess the oral and intravenous efficacy of CS-003 in inhibiting neurokinin-induced airway responses.
Methodology:
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Animal Model: Male Hartley guinea pigs are used.
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Compound Administration: CS-003 is administered either intravenously (i.v.) 5 minutes prior to agonist challenge or orally (p.o.) at a specified time before the challenge.[1][2]
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Bronchoconstriction Model:
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Animals are anesthetized, and bronchoconstriction is measured using a method such as the Konzett-Rössler technique.
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Neurokinin A or Neurokinin B is administered intravenously to induce bronchoconstriction.
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The inhibitory effect of CS-003 is quantified, and the dose required to produce 50% inhibition (ID50) is calculated.[1][2]
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Tracheal Vascular Hyperpermeability Model:
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Animals are anesthetized, and Evans blue dye is injected intravenously to assess plasma extravasation.
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Substance P is administered intravenously to induce tracheal vascular hyperpermeability.
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The amount of Evans blue dye extravasated into the tracheal tissue is measured spectrophotometrically after extraction.
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The dose-dependent inhibition by CS-003 is used to determine the ID50.[1][2]
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Experimental Workflow Diagram
Caption: In vivo experimental workflow for CS-003 efficacy testing.
Off-Target and Other Effects
Investigations in male dogs revealed that daily administration of CS-003 induced testicular toxicity, including decreased sperm count and motility.[1] This effect was associated with suppressed plasma testosterone (B1683101) and luteinizing hormone (LH) levels.[1] Further studies indicated that this toxicity is likely caused by the inhibition of Neurokinin B/NK3 receptor signaling at the hypothalamic level, which disrupts the normal pulsatile release of Gonadotropin-releasing hormone (GnRH) and subsequently LH.[1] This highlights the role of the NK3 receptor in the central regulation of the hypothalamic-pituitary-gonadal axis.
Conclusion
CS-003 is a triple antagonist of the NK1, NK2, and NK3 neurokinin receptors. Its primary mechanism of action involves the competitive blockade of signaling pathways activated by endogenous tachykinins. This has demonstrated efficacy in preclinical models of respiratory diseases by inhibiting key pathological processes such as bronchoconstriction and vascular hyperpermeability. However, its potent antagonism of the NK3 receptor also leads to significant effects on the reproductive hormone axis, which may have contributed to its discontinuation for the initially proposed indications. The detailed understanding of its mechanism provides valuable insights for the development of future neurokinin receptor modulators.
